N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 3-iodobenzoate
• InChI: InChI=1S/C16H15IN2O4/c1-21-13-7-6-10(9-14(13)22-2)15(18)19-23-16(20)11-4-3-5-12(17)8-11/h3-9H,1-2H3,(H2,18,19)
• InChI Key: HABRXQWMEPNZKN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=NOC(=O)C2=CC(=CC=C2)I)N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C(=N/OC(=O)C2=CC(=CC=C2)I)/N)OC
• Molecular Formula: C16H15IN2O4
• Molecular Weight: 426.21 g/mol

Description

N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide, also known as IBDMICA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound has a unique chemical structure that makes it an attractive candidate for various biomedical applications.

Mechanism of Action

The mechanism of action of N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide is not fully understood. However, studies have shown that N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide can interact with various cellular pathways, leading to its therapeutic effects. N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in the regulation of gene expression. By inhibiting HDACs, N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide can induce apoptosis and inhibit the growth of cancer cells. N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in the regulation of cellular metabolism.
Biochemical and Physiological Effects:
N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has been shown to have several biochemical and physiological effects. Studies have shown that N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide can induce apoptosis in cancer cells by activating the caspase pathway. N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has also been shown to inhibit the growth of cancer cells by inhibiting angiogenesis. In addition, N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has been shown to reduce the accumulation of amyloid-beta plaques in the brain, which are a hallmark of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has several advantages for lab experiments. The compound is relatively easy to synthesize and has a high purity. N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide is also stable under standard laboratory conditions, making it suitable for long-term experiments. However, N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has some limitations for lab experiments. The compound is not very soluble in water, which can limit its use in certain experiments. In addition, N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has not been extensively studied in vivo, which can limit its potential therapeutic applications.

Future Directions

There are several future directions for the study of N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide. One potential direction is the study of the compound's potential application in the treatment of other diseases, such as Parkinson's disease and Huntington's disease. Another potential direction is the study of the compound's pharmacokinetics and pharmacodynamics in vivo. This information can provide valuable insights into the compound's potential therapeutic applications. Finally, the development of novel derivatives of N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide with improved solubility and potency can lead to the development of more effective therapies for various diseases.
Conclusion:
In conclusion, N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound has a unique chemical structure that makes it an attractive candidate for various biomedical applications. N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has been studied extensively for its potential application in the treatment of cancer and Alzheimer's disease. The compound's mechanism of action is not fully understood, but studies have shown that it can interact with various cellular pathways, leading to its therapeutic effects. N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has several advantages for lab experiments, but also has some limitations. Finally, there are several future directions for the study of N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide, including the study of its potential application in the treatment of other diseases and the development of novel derivatives with improved solubility and potency.

Scientific Research Applications

N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has been studied extensively for its potential therapeutic applications in various diseases. One of the significant applications of N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide is its use as an anti-cancer agent. Several studies have shown that N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has also been studied for its potential application in the treatment of Alzheimer's disease. Studies have shown that N'-[(3-iodobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide can reduce the accumulation of amyloid-beta plaques, which are a hallmark of Alzheimer's disease.